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Compound of Interest

Compound Name: Citalopram-d6 N-Oxide

CAS No.: 1189652-54-7

Cat. No.: B564278

Get Quote

Executive Summary & Core Directive
Immediate Action Required: Citalopram-d6 N-Oxide is a deuterated pharmaceutical research

standard. It poses acute oral toxicity and long-term aquatic hazards.

DO NOT dispose of down the drain (sewer).[1][2]

DO NOT dispose of in general trash or biohazard bags.

DO NOT autoclave (thermal instability of N-oxides risk release).

MANDATORY: Dispose of via high-temperature incineration through a licensed hazardous

waste contractor.

This guide synthesizes chemical safety data with high-value asset management. As a

deuterated standard, this compound represents a significant financial investment; ensure

"waste" is truly waste (e.g., degraded or expired) before disposal.
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Before handling waste, operators must understand the specific hazards. Citalopram-d6 N-
Oxide shares the toxicological profile of its parent compound, Citalopram, with the added

logistical consideration of being a stable isotope.

Table 1: GHS Classification & Safety Data

Parameter Classification / Value Context for Disposal

Signal Word WARNING Handle with caution.

Acute Toxicity Cat.[3][4][5] 4 (Oral)

H302: Harmful if swallowed.[3]

[4][6] Avoid dust generation

during transfer.[3][7][8]

Environmental Aquatic Chronic 2

H411: Toxic to aquatic life with

long-lasting effects.[6] Strict

sewer ban.

Chemical Class Stable Isotope (Deuterium)

NOT Radioactive. Dispose of

as chemical waste, not

radiological waste.

Functional Group N-Oxide

Potentially thermally unstable.

Avoid autoclaving or mixing

with strong reducing agents.

RCRA Status (USA) Non-Listed (Characteristic)

Likely not P/U listed, but must

be treated as toxic

pharmaceutical waste.

Pre-Disposal Assessment
Expert Insight: The "d6" label indicates deuterium substitution. This is a stable isotope and

does not require radioactive waste protocols (unless mixed with Tritium/C14). However, safety

officers often confuse the two. Explicitly label the waste as "Non-Radioactive Stable Isotope."

Step 1: Verification
Inventory Check: Confirm the material is expired or degraded. Deuterated standards are

high-value assets ($500+ per vial).
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Purity Check: N-Oxides can deoxygenate back to the parent amine under stress. If the

compound has reverted to Citalopram-d6, the disposal method remains the same, but the

experimental validity is lost.

Step 2: Segregation
Incompatibility: Do not mix with strong reducing agents or oxidizers in the waste stream.

Stream: Segregate into "Non-Halogenated Pharmaceutical Waste" (unless dissolved in

halogenated solvents like DCM).

Disposal Workflow (Decision Tree)
The following diagram outlines the logical flow for determining the correct disposal path,

ensuring compliance with EPA (US) and ECHA (EU) standards.
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Waste Assessment:
Citalopram-d6 N-Oxide

Physical State?

Solid / Powder
(Vial/Residue)

Liquid Solution
(Solvent Matrix)

Pack in Amber Jar
Label: Toxic Pharma Waste Identify Solvent

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., MeOH, Water)

Halogenated Waste Stream
High BTU Incineration

Non-Halo Waste Stream
Incineration

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for Citalopram-d6 N-Oxide disposal. The critical control point is the

separation of halogenated vs. non-halogenated solvent streams for liquid waste.

Detailed Operational Procedures
Protocol A: Solid Waste (Expired Vials/Powder)
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Containerization: Place the original vial (cap tightened) inside a secondary, wide-mouth High-

Density Polyethylene (HDPE) or amber glass waste jar.

Labeling: Apply a hazardous waste label.

Constituents: "Citalopram-d6 N-Oxide (Pharmaceutical Standard)."

Hazards: Toxic, Environmental Hazard.

Handoff: Transfer to the facility's hazardous waste storage area for pickup.

Protocol B: Liquid Waste (Stock Solutions)
Solvent Identification: Determine if the carrier solvent is halogenated (e.g., Dichloromethane)

or non-halogenated (e.g., Methanol).

Transfer: Pour the solution into the appropriate carboy.

Note: Rinse the original vial with the compatible solvent and add the rinsate to the waste

container.

Documentation: Log the volume and concentration in the waste accumulation log.

Protocol C: Emergency Spill Management
If Citalopram-d6 N-Oxide is spilled (solid or liquid):

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is aerosolized, use an N95

respirator.

Containment:

Solid: Do not sweep dry (creates dust). Cover with wet paper towels to dampen, then wipe

up.

Liquid: Use an absorbent pad or vermiculite.

Cleanup: Place all cleanup materials into a sealable plastic bag. Label as "Hazardous Waste

- Debris contaminated with Citalopram-d6 N-Oxide."
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Surface Decon: Wash the area with soap and water.[3][8] Do not bleach immediately

(potential reaction with amines/N-oxides); use simple surfactant cleaning.

Regulatory Framework & Justification
Why Incineration? The N-Oxide moiety and the fluorinated structure of the parent Citalopram

require high temperatures (>1000°C) to ensure complete mineralization.

Aquatic Toxicity: Standard wastewater treatment plants (WWTP) are not designed to filter

SSRIs or their metabolites. Release leads to bioaccumulation in aquatic species [1].

US EPA (RCRA): Under 40 CFR Part 266 Subpart P, pharmaceutical waste must not be

sewered. While research labs may be VSQGs (Very Small Quantity Generators), adhering to

the "sewer ban" is the industry standard for liability protection [2].

European Waste Codes (EWC):

18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).

16 05 06: Laboratory chemicals consisting of or containing hazardous substances [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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